Propanoic acid, 2-chloro, 3-butenyl ester

• Molecular Formula: C7H11ClO2
• Molecular Weight: 162.61 g/mol
• IUPAC Name: but-3-enyl 2-chloropropanoate
• InChI: InChI=1S/C7H11ClO2/c1-3-4-5-10-7(9)6(2)8/h3,6H,1,4-5H2,2H3
• InChI Key: VZLFFQDRAJPQON-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OCCC=C)Cl

Description

Propanoic acid, 2-chloro, 3-butenyl ester is a useful research compound. Its molecular formula is C7H11ClO2 and its molecular weight is 162.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

CH3CHClCOOH (50 g) and CH2═CHCH2CH2OH (75 ml) were put into a flask, and 10 ml of concentrated sulfuric acid was added dropwise, followed by stirring at room temperature for 10 minutes. The reaction solution was poured into 250 ml of a saturated sodium carbonate aqueous solution. 150 ml of water and 150 ml of t-butylmethyl ether were added for liquid separation to obtain a t-butylmethyl ether layer as an organic layer. The organic layer was washed with 150 ml of water, dried over magnesium sulfate and then subjected to filtration to obtain a crude liquid. The crude liquid was concentrated to obtain CH3CHClCOOCH2CH2CH═CH2.